3-(3-Hydroxyphenyl)-3-hydroxypropanoic acid
3-(3-Hydroxyphenyl)-3-hydroxypropanoic acid
3-(3-hydroxyphenyl)-3-hydroxypropanoic acid is a dihydroxy monocarboxylic acid that is 3-hydroxypropanoic acid substituted by a 3-hydroxyphenyl group at position 3. It has a role as a human urinary metabolite. It is a member of phenols and a dihydroxy monocarboxylic acid. It is functionally related to a 3-hydroxypropionic acid.
3-(3-Hydroxyphenyl)-3-hydroxypropanoic acid is a natural product found in Homo sapiens with data available.
(3-Hydroxyphenyl)hydracrylate (HPHPA) is an organic acid detected in human urine. It is thought that the presence of this acid is from nutritional sources (i.e. dietary phenylalanine). However, there has been a considerable degree of ambiguity in the origin and/or significance of this compound (A15196). Recently it has been reported that HPHPA is actually an abnormal phenylalanine metabolite arising from bacterial metabolism in the gastrointestinal tract. Specifically HPHPA appears to arise from the action of the anaerobic bacteria Clostrida sp. (A15197). Elevated levels of HPHPA have been reported in the urine of children with autism as well as in adult patients with schizophrenia. It has been proposed that HPHPA may be a bacterial metabolite of m-tyrosine, a tyrosine analog that causes symptoms of autism in experimental animals.
3-(3-Hydroxyphenyl)-3-hydroxypropanoic acid is a natural product found in Homo sapiens with data available.
(3-Hydroxyphenyl)hydracrylate (HPHPA) is an organic acid detected in human urine. It is thought that the presence of this acid is from nutritional sources (i.e. dietary phenylalanine). However, there has been a considerable degree of ambiguity in the origin and/or significance of this compound (A15196). Recently it has been reported that HPHPA is actually an abnormal phenylalanine metabolite arising from bacterial metabolism in the gastrointestinal tract. Specifically HPHPA appears to arise from the action of the anaerobic bacteria Clostrida sp. (A15197). Elevated levels of HPHPA have been reported in the urine of children with autism as well as in adult patients with schizophrenia. It has been proposed that HPHPA may be a bacterial metabolite of m-tyrosine, a tyrosine analog that causes symptoms of autism in experimental animals.
Brand Name:
Vulcanchem
CAS No.:
3247-75-4
VCID:
VC20826078
InChI:
InChI=1S/C9H10O4/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8,10-11H,5H2,(H,12,13)
SMILES:
C1=CC(=CC(=C1)O)C(CC(=O)O)O
Molecular Formula:
C9H10O4
Molecular Weight:
182.17 g/mol
3-(3-Hydroxyphenyl)-3-hydroxypropanoic acid
CAS No.: 3247-75-4
Cat. No.: VC20826078
Molecular Formula: C9H10O4
Molecular Weight: 182.17 g/mol
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Specification
| Description | 3-(3-hydroxyphenyl)-3-hydroxypropanoic acid is a dihydroxy monocarboxylic acid that is 3-hydroxypropanoic acid substituted by a 3-hydroxyphenyl group at position 3. It has a role as a human urinary metabolite. It is a member of phenols and a dihydroxy monocarboxylic acid. It is functionally related to a 3-hydroxypropionic acid. 3-(3-Hydroxyphenyl)-3-hydroxypropanoic acid is a natural product found in Homo sapiens with data available. (3-Hydroxyphenyl)hydracrylate (HPHPA) is an organic acid detected in human urine. It is thought that the presence of this acid is from nutritional sources (i.e. dietary phenylalanine). However, there has been a considerable degree of ambiguity in the origin and/or significance of this compound (A15196). Recently it has been reported that HPHPA is actually an abnormal phenylalanine metabolite arising from bacterial metabolism in the gastrointestinal tract. Specifically HPHPA appears to arise from the action of the anaerobic bacteria Clostrida sp. (A15197). Elevated levels of HPHPA have been reported in the urine of children with autism as well as in adult patients with schizophrenia. It has been proposed that HPHPA may be a bacterial metabolite of m-tyrosine, a tyrosine analog that causes symptoms of autism in experimental animals. |
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| CAS No. | 3247-75-4 |
| Molecular Formula | C9H10O4 |
| Molecular Weight | 182.17 g/mol |
| IUPAC Name | 3-hydroxy-3-(3-hydroxyphenyl)propanoic acid |
| Standard InChI | InChI=1S/C9H10O4/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8,10-11H,5H2,(H,12,13) |
| Standard InChI Key | KHTAGVZHYUZYMF-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)O)C(CC(=O)O)O |
| Canonical SMILES | C1=CC(=CC(=C1)O)C(CC(=O)O)O |
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